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Compound of Interest

Tetrakis(1-methoxy-2-
Compound Name:

propoxy)silane

Cat. No.: B101333

An In-Depth Technical Guide to Tetrakis(1-methoxy-2-propoxy)silane for Researchers and
Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrakis(1-methoxy-2-
propoxy)silane, including its molecular structure, physicochemical properties, synthesis, and
potential applications relevant to scientific research and development.

Molecular Structure and Properties

Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester characterized by a central silicon
atom bonded to four 1-methoxy-2-propoxy groups.

Chemical Identifiers and Properties
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Property Value Reference
CAS Number 18407-95-9 [1112]
Molecular Formula C16H3608Si [1]
Molecular Weight 384.54 g/mol [1]

Physical State Liquid [3]
Appearance Clear liquid [3]

Melting Point <0°C [3]

Boiling Point 350.2 £42.0 °C at 760 mmHg [3]

Density 1.0+ 0.1 g/cm3 [3]

Flash Point 141.7 +28.3°C [3]

Synthesis of Tetrakis(alkoxy)silanes

While a specific, detailed experimental protocol for the synthesis of Tetrakis(1-methoxy-2-
propoxy)silane is not readily available in the cited literature, a general method for the
synthesis of tetraalkoxysilanes involves the reaction of silicon tetrachloride with the
corresponding alcohol.

General Experimental Protocol: Alcoholysis of Silicon Tetrachloride
This protocol describes a generalized procedure for synthesizing a tetraalkoxysilane.

e Reaction Setup: A reaction flask equipped with a dropping funnel, a condenser, and a
mechanical stirrer is charged with an excess of the desired alcohol (in this case, 1-methoxy-
2-propanol) and an inert solvent such as toluene. The setup should be under a dry, inert
atmosphere (e.g., nitrogen or argon).

o Addition of Reactant: Silicon tetrachloride (SiCl4) is added dropwise to the alcohol solution.
The reaction is exothermic, and the temperature should be controlled, typically by cooling the
reaction vessel in an ice bath.
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e Reaction and Neutralization: After the addition is complete, the reaction mixture is stirred at
room temperature or with gentle heating to ensure the reaction goes to completion. The
hydrogen chloride (HCI) gas generated during the reaction is typically removed by bubbling a
stream of dry nitrogen through the mixture or can be neutralized by the addition of a base
like pyridine.

o Workup and Purification: The reaction mixture is filtered to remove any precipitated salts.
The solvent and any excess alcohol are removed under reduced pressure. The resulting
crude product is then purified by fractional distillation under vacuum to yield the pure
tetraalkoxysilane.

—_—  ————
SiCla + 4 R-OH Dropwise addition Stirring and Reaction
(Silicon tetrachloride + Alcohol) (HCI gas evolved)

Click to download full resolution via product page

Figure 1. Generalized workflow for the synthesis of tetraalkoxysilanes.

Key Reactions: Hydrolysis and Condensation

Tetrakis(1-methoxy-2-propoxy)silane, like other alkoxysilanes, undergoes hydrolysis and
condensation reactions, which are fundamental to its applications, particularly in materials
science. These reactions are the basis of the sol-gel process.

o Hydrolysis: The alkoxy groups (-OR) are replaced with hydroxyl groups (-OH) upon reaction
with water.

o Condensation: The resulting silanol groups (-Si-OH) react with each other or with other
alkoxy groups to form siloxane bridges (-Si-O-Si-).
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Figure 2. Key hydrolysis and condensation reactions of tetraalkoxysilanes.

Potential Applications and Experimental Protocols

While specific applications for Tetrakis(1-methoxy-2-propoxy)silane are not detailed in the
provided search results, its structure suggests its utility as a precursor in the sol-gel process for
creating silica-based materials and as a crosslinking agent.[4][5] Such materials have
applications in coatings, composites, and as matrices for functional molecules. For drug
development professionals, this could be relevant for creating drug delivery systems or
biocompatible coatings.

Experimental Protocol: Preparation of a Silica Gel via a Sol-Gel Method

This protocol provides a general procedure for using a tetraalkoxysilane like Tetrakis(1-
methoxy-2-propoxy)silane to prepare a silica gel.
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Sol Preparation: In a suitable container, the tetraalkoxysilane is mixed with an alcohol (e.qg.,
ethanol or isopropanol) and water. The alcohol acts as a co-solvent to homogenize the
otherwise immiscible alkoxysilane and water.

Catalysis: An acid (e.g., HCI) or a base (e.g., NH40OH) is added as a catalyst to control the
rates of hydrolysis and condensation.

Gelation: The solution (the "sol") is left to stand. Over time, the hydrolysis and condensation
reactions lead to the formation of a three-dimensional network of siloxane bonds, resulting in
a gelatinous solid (the "gel").

Aging: The gel is aged in its mother liquor for a period of time. During aging, the structure of
the gel network strengthens.

Drying: The solvent is removed from the gel. Depending on the drying method (e.g., simple
evaporation, supercritical drying), the final material can be a dense xerogel or a porous
aerogel.
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Figure 3. Workflow of a typical sol-gel process using a tetraalkoxysilane precursor.

Safety and Handling

Tetrakis(1-methoxy-2-propoxy)silane should be handled with care in a well-ventilated area.
[3] It may cause skin and eye irritation.[3] In case of contact, rinse the affected area with plenty
of water.[3] Personal protective equipment, including gloves and safety goggles, should be
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worn.[3] Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
heat and oxidizing agents.[3] The material decomposes slowly in contact with moist air or
water.[3]

First Aid Measures

Exposure Route First Aid Measures Reference

Remove victim to fresh air. If
Inhalation breathing is difficult, give [3]

oxygen.

) Wash off with soap and plenty
Skin Contact [3]
of water.

Rinse with pure water for at
Eye Contact ] [6]
least 15 minutes.

Rinse mouth with water. Do not
Ingestion induce vomiting. Call a doctor [6]

or poison control center.

This document is intended for informational purposes only and should not be used as a
substitute for a comprehensive safety data sheet (SDS). Always consult the SDS before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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